Cas no 2229173-56-0 (4-(1-methyl-1H-indol-6-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-methyl-1H-indol-6-yl)-1,3-thiazol-2-amine
• CAS No: 2229173-56-0
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 6000306
• PubChem ID: 165658876
• Update Time: 2025-05-24

4-(1-methyl-1H-indol-6-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-indol-6-yl)-1,3-thiazol-2-amine
• 2229173-56-0
• EN300-1810061

• Inchi： 1S/C12H11N3S/c1-15-5-4-8-2-3-9(6-11(8)15)10-7-16-12(13)14-10/h2-7H,1H3,(H2,13,14)
• InChI Key： SGDIENXKAIXKNO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC2C=CN(C)C=2C=1

Computed Properties

• Exact Mass: 229.06736854g/mol
• Monoisotopic Mass: 229.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-(1-methyl-1H-indol-6-yl)-1,3-thiazol-2-amine

4-(1-Methyl-1H-indol-6-yl)-1,3-thiazol-2-amine (CAS No. 2229173-56-0)

4-(1-Methyl-1H-indol-6-yl)-1,3-thiazol-2-amine, also known by its CAS registry number 2229173-56-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a thiazole ring system with an indole moiety. The indole group, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, is a common feature in many bioactive compounds. The thiazole ring, on the other hand, adds additional functional diversity to the molecule, making it a promising candidate for various applications.

The synthesis of 4-(1-methyl-1H-indol-6-yl)-1,3-thiazol-2-amine involves a series of well-established organic reactions. The indole moiety can be synthesized through the Paal-Knorr pyrrole synthesis or the Knorr pyrrole synthesis, depending on the desired substitution pattern. The thiazole ring is typically formed via a condensation reaction between an amine and a thioamide or thiourea derivative. The combination of these two fragments is achieved through coupling reactions, often facilitated by transition metal catalysts such as palladium complexes.

Recent studies have highlighted the potential of 4-(1-methyl-1H-indol-6-yl)-1,3-thiazol-2-amine as a modulator of various biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit certain kinase enzymes, which are implicated in cancer progression. The indole group contributes to the molecule's aromaticity and planarity, which are crucial for binding to protein targets. The thiazole ring, with its sulfur atom and nitrogen atoms, provides additional sites for hydrogen bonding and electrostatic interactions, enhancing the compound's bioactivity.

In addition to its pharmacological applications, 4-(1-methyl-1H-indol-6-yl)-1,3-thiazol-2-am has shown promise in materials science. Its ability to form self-assembled monolayers and its photoresponsive properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers at Stanford University have explored its potential as a component in organic photovoltaic cells, where its electron-rich indole moiety and electron-deficient thiazole ring create an ideal platform for charge separation.

The structural versatility of 4-(1-methyl